1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate

• IUPAC Name: 1-(3-ethyl-1,2,4-oxadiazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H11N3O.C2HF3O2/c1-3-5-8-6(4(2)7)10-9-5;3-2(4,5)1(6)7/h4H,3,7H2,1-2H3;(H,6,7)
• InChI Key: DMUDJJQKSFZITG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C(C)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H12F3N3O3
• Molecular Weight: 255.19 g/mol
• CAS RN: 1255717-29-3

Description

Molecular Structure Analysis

The molecular structure of “1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate” involves a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. Intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and NH2 group has been revealed in similar structures.

Chemical Reactions Analysis

While specific chemical reactions involving “1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate” are not detailed in the retrieved information, 1,2,4-oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Physical And Chemical Properties Analysis

The compound is a solid. More specific physical and chemical properties such as melting point, solubility, and spectral data are not available in the retrieved information.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural characterization of novel derivatives related to 1,2,4-oxadiazoles and trifluoromethylpyridines have been explored. Such derivatives have shown potential applications in medical fields due to their antitumor activity. The design and synthesis involve modifying the lipophilicity of the molecules to improve the transport of bioactive units through cell wall barriers. This has been done by incorporating bioactive moieties such as pyrazole and pyrazolo[3,4-d]pyrimidine. The anti-cancer activity of these compounds has been assessed through in vitro monolayer proliferation assays, revealing a notable potency in some derivatives (Maftei et al., 2016).

Reactivity and Cyclization Studies

The compound 1,3,4-oxadiazoles exhibits diverse reactivity towards different electrophilic reagents. For instance, ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate has been prepared and its reactivity studied, which opens new routes for synthesizing various derivatives. Additionally, the peculiarities of cyclization reactions involving trifluoroacetoacetate and ethanediamines have been examined, leading to the synthesis of hexahydroimidazo[1,2-a]pyridin-5-ones under mild conditions. This study highlights the influence of bulky substituents on the stereoselectivity of transformations (Elnagdi et al., 1988) (Goryaeva et al., 2020).

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. This compound, with its 1,2,4-oxadiazole core, could be a subject of interest in future research in this direction.